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Compound of Interest

Ethyl 2-
Compound Name:
oxocyclohexanecarboxylate

Cat. No.: B158149

For researchers and professionals in scientific and drug development fields, the proper
management and disposal of chemical waste is a critical component of laboratory safety and
environmental responsibility. Ethyl 2-oxocyclohexanecarboxylate, a common reagent in
organic synthesis, requires careful handling and adherence to specific disposal protocols to
mitigate potential hazards. This guide provides essential, immediate safety and logistical
information, including a detailed operational plan for its proper disposal.

Immediate Safety and Handling Precautions

Before beginning any disposal procedures, it is imperative to handle Ethyl 2-
oxocyclohexanecarboxylate with the appropriate Personal Protective Equipment (PPE). This
includes chemical-resistant gloves, safety goggles, and a lab coat. All handling should occur in
a well-ventilated area, preferably within a chemical fume hood, to prevent the inhalation of
vapors.[1][2] Ensure that eyewash stations and safety showers are readily accessible.[3][4]

Summary of Key Chemical Data

The following table summarizes essential quantitative data for Ethyl 2-
oxocyclohexanecarboxylate, which informs safe handling and disposal practices.
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Property Value

CAS Number 1655-07-8

Molecular Formula CoH1403

Molecular Weight 170.21 g/mol

Appearance Clear, colorless to pale yellow liquid[5]
Boiling Point 106 °C @ 11 mmHg[3][4]

Flash Point 85 °C /185 °F[3][4]

Density ~1.060 g/mL[3][4]

Combustible liquid[3][4], Causes skin and
Hazards ) S
serious eye irritation[4]

Step-by-Step Disposal Protocol

The disposal of Ethyl 2-oxocyclohexanecarboxylate must be carried out in strict accordance
with local, state, and federal regulations.[6][7] The following is a general procedural guide
based on established best practices for chemical waste management.

Step 1: Waste Identification and Characterization

o Treat all waste containing Ethyl 2-oxocyclohexanecarboxylate as hazardous chemical
waste.[8]

e This includes the pure chemical, solutions containing it, and any materials contaminated with
it, such as absorbent pads used for spills.[8]

Step 2: Waste Segregation and Collection

» Do not mix Ethyl 2-oxocyclohexanecarboxylate waste with other incompatible waste
streams. It is incompatible with acids, bases, and reducing agents.[3][4]

o Collect liquid waste in a dedicated, properly labeled container. The original chemical
container is often the best choice.[8]
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o Containers must be made of a compatible material (plastic is often preferred), be in good
condition, and have a secure, leak-proof lid.[8][9][10]

e Solid waste, such as contaminated gloves or paper towels, should be collected separately in
a labeled, sealed container.[1]

Step 3: Labeling the Waste Container

Properly label the waste container as soon as you begin accumulating waste.[6][8]

The label must clearly state "Hazardous Waste" and include the full chemical name: "Ethyl
2-oxocyclohexanecarboxylate".

List all constituents of the waste, including solvents and their approximate percentages.

Indicate the associated hazards (e.g., "Combustible,” "Irritant").

Include the accumulation start date.

Step 4: Storage of Chemical Waste

o Store the sealed waste container in a designated and well-ventilated Satellite Accumulation
Area within the laboratory.[10]

e The storage area should be away from heat sources, open flames, and direct sunlight.[3][4]

[6]

o Utilize secondary containment, such as a spill tray, to prevent the spread of material in case
of a leak.[9][11]

o Ensure that incompatible wastes are physically segregated.[9]
Step 5: Arranging for Final Disposal

» Never dispose of Ethyl 2-oxocyclohexanecarboxylate down the drain or in the regular
trash.[8][9]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://store.apolloscientific.co.uk/storage/msds/OR24955_msds.pdf
https://www.laborsecurity.com/en/chemical-waste-disposal-in-the-laboratory-safe-and-effective-solutions
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b158149?utm_src=pdf-body
https://www.benchchem.com/product/b158149?utm_src=pdf-body
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.fishersci.com/store/msds?partNumber=AAH5949522&productDescription=ETHL+2-OXOCYCLHXANECARBXY+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC118330050&productDescription=ETHYL+2-CYCLOHEXANONECAR5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.laborsecurity.com/en/chemical-waste-disposal-in-the-laboratory-safe-and-effective-solutions
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.benchchem.com/product/b158149?utm_src=pdf-body
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158149?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Disposal must be handled by your institution's Environmental Health and Safety (EH&S)
office or a licensed hazardous waste disposal contractor.[2][6]

o Follow your institution's specific procedures for requesting a chemical waste pickup.[10]

e Provide the waste disposal personnel with all necessary documentation, including the
chemical name and known hazards.[2]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Ethyl 2-oxocyclohexanecarboxylate.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Ethyl_2_hydroxycyclopentanecarboxylate_A_Step_by_Step_Guide.pdf
https://www.laborsecurity.com/en/chemical-waste-disposal-in-the-laboratory-safe-and-effective-solutions
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Ethyl_2_hydroxycyclopentanecarboxylate_A_Step_by_Step_Guide.pdf
https://www.benchchem.com/product/b158149?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158149?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Phase 1: In-Lab Handling

Waste Generation
(Ethyl 2-oxocyclohexanecarboxylate)

Characterize as
Hazardous Waste

s Hazardous

Select Compatible
Waste Container

A

Label Container Correctly
- Chemical Name
- Hazards
- Date

Segregate from

Incompatible Waste

Store in Designated
Satellite Accumulation Area
(with Secondary Containment)

Phase 2: Fipal Disposal

Contact EH&S or
Licensed Disposal Vendor

Schedule
Waste Pickup

Y

Provide Documentation
(Waste Profile/SDS)

Waste Transported to
TSDFE*

*TSDF: Treatment, Storage, and Disposal Facility

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Ethyl 2-oxocyclohexanecarboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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